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Compound of Interest

Compound Name: AS19

Cat. No.: B1667631

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide a detailed framework for the development of
ion chromatography (IC) methods using the Thermo Scientific™ Dionex™ lonPac™ AS19
column for the analysis of common inorganic anions and oxyhalides in wastewater. The
protocols outlined below are consistent with the performance requirements specified in U.S.
EPA Methods 300.0 and 300.1.[1][2][3]

Introduction

The Dionex lonPac AS19 column is a high-capacity, hydroxide-selective anion-exchange
column designed for the analysis of a wide range of anions in diverse and complex matrices,
including wastewater.[1][2] Its high capacity and optimized selectivity allow for the
determination of anions even in the presence of high concentrations of interfering ions such as
chloride, sulfate, and carbonate.[1][2] This column is compatible with hydroxide eluents, which
can be generated electrolytically using Reagent-Free™ IC (RFIC™) systems. This approach
simplifies operation, reduces baseline noise, and enhances analyte sensitivity.[1][2]

The AS19 column is available in various formats (4 mm, 2 mm, and 0.4 mm internal diameter)
to support analytical to capillary flow rates, offering flexibility in method development and
reducing eluent consumption.[1][2] For optimal performance and to ensure reproducible
retention times, it is recommended to operate the column at a constant temperature, typically
30 °C.[1][2]
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Experimental Protocols
Reagents and Standards

» Deionized Water: High-purity, deionized water (18.2 MQ-cm resistivity) for eluent generation,
standard preparation, and sample dilution.

e Anion Standard Stock Solutions (1000 mg/L): Commercially available or prepared from
reagent-grade salts.

o Working Standards: Prepare composite working standards by diluting the stock solutions in
deionized water. Freshly prepare working standards containing nitrite and phosphate daily.
Other standards are generally stable for up to a month when stored at 4 °C.[4][5]

Sample Preparation

Wastewater samples often contain high levels of particulates and organic matter that can
interfere with the analysis and damage the column. Proper sample preparation is crucial for
accurate and reliable results.

o Filtration: Filter all samples through a 0.45 um syringe filter before analysis. Discard the first
few milliliters of the filtrate to ensure the filter is properly wetted and to avoid contamination.

[5]

e Removal of Organic Contaminants: For wastewater samples with a high organic load, use a
C18 solid-phase extraction (SPE) cartridge to remove hydrophobic organic material.

o Cartridge Conditioning: Precondition the C18 cartridge with 5 mL of methanol followed by
5 mL of deionized water.[5]

o Sample Loading: Pass 5 mL of the wastewater sample through the conditioned cartridge.
Discard the first 1 mL of the effluent.[5]

 Dilution: If the concentration of any anion is expected to be high, dilute the sample with
deionized water to bring it within the calibrated range of the instrument.

Instrumentation and Operating Conditions
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The following table summarizes the recommended instrumentation and starting conditions for
the analysis of anions in wastewater using the Dionex lonPac AS19 column. These parameters
can be optimized as needed for specific applications.

Table 1: Recommended IC System Configuration and Operating Parameters

0.4 mm (Capillary)

Parameter 4 mm System 2 mm System
System
Dionex ICS-Series Dionex ICS-Series Dionex ICS-Series
IC System with Suppressed with Suppressed Capillary HPIC
Conductivity Conductivity System
Dionex lonPac AS19 Dionex lonPac AS19 Dionex lonPac AS19
Analytical Column (4 x  Analytical Column (2 x  Capillary Column (0.4
Columns 250 mm) with AG19 250 mm) with AG19 x 250 mm) with AG19

Guard Column (4 x 50

mm)

Guard Column (2 x 50

mm)

Capillary Guard
Column (0.4 x 50 mm)

Eluent Source

Eluent Generator with
Potassium Hydroxide
(KOH) Cartridge

Eluent Generator with
Potassium Hydroxide
(KOH) Cartridge

Eluent Generator with
Potassium Hydroxide
(KOH) Cartridge

Eluent Gradient

10 mM KOH (0-10
min), 10-45 mM KOH

See specific

application notes for

10-25 mM KOH (0-10
min), 25-70 mM KOH

(10-25 min) optimized gradients (10-20 min)[6]
Flow Rate 1.0 mL/min[7] 0.25 mL/min 0.010 mL/min[6]
Column Temp. 30 °CJ[1][6] 30°C 30 °CJ6]
Injection Volume 10 pL - 250 pL 2.5uL 0.4 pL[6]
) Suppressed Suppressed Suppressed
Detection o o o
Conductivity Conductivity Conductivity
) Dionex AERS 500 (2
Dionex AERS 500 or ]
Suppressor mm) or ASRS 300 (2 Dionex ACES 300
ASRS 300
mm)
Run Time ~25-30 min ~25-30 min ~25 min
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Data Presentation

The following table provides typical performance data for the analysis of common anions using
the Dionex lonPac AS19 column. Actual performance may vary depending on the specific
wastewater matrix and instrument conditions.

Table 2: Typical Method Performance Data

- Retention Time (min) Method Detection Limit
(Approximate) (MDL) (pg/L)

Fluoride 3.5 10

Chlorite 5.0 5

Bromate 6.0 1.4 (EPA 300.1)[7]

Chloride 7.5 20

Nitrite 8.5 10

Bromide 10.5 20

Chlorate 11.5 20

Nitrate 12.5 20

Phosphate 16.0 50

Sulfate 18.0 50

Note: Retention times are approximate and can vary with eluent concentration, flow rate, and
temperature. MDLs are estimates and should be determined experimentally for each matrix.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for the analysis of anions in wastewater
using the AS19 column with a Reagent-Free™ IC system.
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Caption: Workflow for wastewater analysis using the AS19 column.

Logical Relationship of Method Components

This diagram shows the key components of the IC system and their logical connections for a
successful wastewater analysis.
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Caption: Key components and their functions in the IC method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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wastewater-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1667631?utm_src=pdf-custom-synthesis
https://documents.thermofisher.com/TFS-Assets/CMD/Specification-Sheets/7088-DS-IonPac-AS19-17Mar2010-LPN1616-04.pdf
https://www.pragolab.cz/documents/IonPac-AS19-4um.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/an_73607_ic_inorganic_anions_in_water_an73607_en_9fb9e1412e/an-73607-ic-inorganic-anions-in-water-an73607-en.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/AN_135_IC_Inorganic_Anions_Wastewater_AN_71371_EN_f22f5fa37e/AN-135-IC-Inorganic-Anions-Wastewater-AN71371-EN.pdf
https://www.science.smith.edu/departments/cabr/PDF-documents/AN135%20Inorganic%20Anions%20in%20Wastewater.pdf
https://www.acm2.com/upload/Ion_chromatography_and_Sample_preparaton.pdf
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/AN-168-IC-Disinfection-Byproduct-Anions-Bromide-Drinking-Water-AN70409-EN.pdf
https://www.benchchem.com/product/b1667631#as19-column-method-development-for-wastewater-analysis
https://www.benchchem.com/product/b1667631#as19-column-method-development-for-wastewater-analysis
https://www.benchchem.com/product/b1667631#as19-column-method-development-for-wastewater-analysis
https://www.benchchem.com/product/b1667631#as19-column-method-development-for-wastewater-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667631?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

